4-Ethyl-2-pyrrolidinone

• IUPAC Name: 4-ethylpyrrolidin-2-one
• InChI: InChI=1S/C6H11NO/c1-2-5-3-6(8)7-4-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key: ZBCUGJNJBOSHIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(=O)NC1
• Molecular Formula: C6H11NO
• DSSTOX Substance ID: DTXSID70446299
• Molecular Weight: 113.16 g/mol
• CAS No.: 41819-75-4

Description

4-Ethyl-2-pyrrolidinone is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Functionalized Pyrrolidinones

Research has demonstrated efficient methods for synthesizing functionalized 2-pyrrolidinones, which are valuable in various chemical syntheses. For instance, Gao, Sun, and Yan (2013) described a method involving domino reactions with ethyl glyoxylate and acetylenedicarboxylate, showing high regioselectivity in the presence of benzoic acid as a catalyst (Gao, Sun, & Yan, 2013).

Role in Antibacterial Agents

Pyrrolidinones, including 4-Ethyl-2-pyrrolidinone derivatives, have been used as intermediates in preparing antibacterial agents. Schroeder et al. (1992) synthesized several stereoisomers of 3-(1-aminoethyl)pyrrolidines, serving as C7 side chains for quinolone antibacterials (Schroeder et al., 1992).

Antioxidant Activity

Nguyen et al. (2022) explored the antioxidant activity of derivatives of 2-pyrrolidinones. They synthesized polysubstituted 3-hydroxy-3-pyrroline-2-one derivatives and identified one compound as an effective HO˙ radical scavenger, comparable to conventional antioxidants (Nguyen et al., 2022).

Spectroscopy and Structure Analysis

Ruostesuo et al. (1988) studied the formation of charge transfer complexes of N-substituted 2-pyrrolidinones, including 1-ethyl-2-pyrrolidinone, with various halogens, providing insights into the spectroscopic properties and complex formation abilities of these compounds (Ruostesuo et al., 1988).

Use in DNA Fragment Synthesis

Hamamoto et al. (1989) discussed using 2-(4-Pyridyl)ethyl as a new protecting group in synthesizing deoxyribooligonucleotides by the phosphoramidite approach, highlighting the role of pyrrolidinone derivatives in nucleic acid chemistry (Hamamoto et al., 1989).

Radical Cyclization for Synthesizing Derivatives

Keusenkothen and Smith (1989) described using ethyl S-pyroglutamate, a pyrrolidinone derivative, in radical cyclizations to produce pyrrolizidin-2-one derivatives with high diastereoselectivity (Keusenkothen & Smith, 1989).

Safety and Hazards

4-Ethyl-2-pyrrolidinone is classified as a combustible liquid that may cause serious eye damage and may damage fertility or the unborn child. It is advised to handle it with special instructions and protective equipment.

Future Directions

Pyrrolidine derivatives, including 4-Ethyl-2-pyrrolidinone, are of great interest in drug discovery due to their diverse biological activities. They can serve as versatile scaffolds for the design of new compounds active against different infections and diseases. Therefore, these derivatives can be used for the future development of novel compounds with different biological profiles.

Mechanism of Action

Target of Action

4-Ethyl-2-pyrrolidinone is a derivative of pyrrolidinone, a five-membered nitrogen-containing heterocycle . Pyrrolidinone and its derivatives have been reported to interact with various targets, including enzymes, receptors, and proteins, depending on their specific structure . .

Mode of Action

Pyrrolidinone derivatives are known to interact with their targets in a manner that depends on their specific structure . The interaction can lead to changes in the target’s function, which can result in various biological effects.

Biochemical Pathways

Pyrrolidinone derivatives have been reported to affect various biochemical pathways, depending on their specific structure . These can include pathways related to inflammation, cancer, and neurological processes .

Pharmacokinetics

Pyrrolidinone derivatives are generally known for their ability to modify physicochemical parameters and obtain the best adme/tox results for drug candidates .

Result of Action

Pyrrolidinone derivatives have been reported to have various biological activities, including antimicrobial, anti-inflammatory, anticancer, antidepressant, and anticonvulsant effects .

Biochemical Analysis

Biochemical Properties

4-Ethyl-2-pyrrolidinone plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, it has been observed to interact with cytochrome P450 enzymes, which are essential for the metabolism of many drugs and endogenous compounds. The interaction between this compound and these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction . Additionally, this compound can form hydrogen bonds with proteins, affecting their conformation and function.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of transcription factors, leading to changes in gene expression that affect cell proliferation and apoptosis . Furthermore, this compound can alter cellular metabolism by interacting with metabolic enzymes, thereby influencing the production and utilization of key metabolites.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, this compound has been found to inhibit certain enzymes by binding to their active sites, preventing substrate access and subsequent catalytic activity . Additionally, it can activate other enzymes by inducing conformational changes that enhance their activity. These interactions can lead to changes in gene expression, either by directly affecting transcription factors or by modulating signaling pathways that control gene expression.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions, such as exposure to light or extreme pH . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity. These effects are often dose-dependent and can vary based on the duration of exposure.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, it can have beneficial effects, such as anti-inflammatory or anticancer activity . At higher doses, it can become toxic, leading to adverse effects such as liver damage or neurotoxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effect without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, which convert it into various metabolites . These metabolites can then be further processed by other enzymes, such as glucuronosyltransferases, which facilitate their excretion from the body. The metabolism of this compound can affect metabolic flux and the levels of other metabolites, potentially leading to changes in overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its relatively small size and lipophilicity . Additionally, it can interact with specific transporters or binding proteins that facilitate its movement within the cell or its accumulation in specific tissues. These interactions can influence the localization and concentration of this compound, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of this compound can significantly impact its activity. This compound can be found in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . Its localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. For example, this compound can be targeted to the mitochondria, where it may affect mitochondrial function and energy production.

Customer Q & A

Q1: The study mentions the isolation of "ethyl 2-pyrrolidinone-5(s)-carboxylate" from Saussurea lappa. What is the significance of this finding, and how does it relate to the broader chemical profile of the plant?

A1: The isolation of ethyl 2-pyrrolidinone-5(s)-carboxylate [] is significant because it represents the first reported instance of this particular compound within the Saussurea genus. This finding contributes to our understanding of the diverse chemical constituents present in this plant genus. Further research is needed to explore the potential biological activity and significance of ethyl 2-pyrrolidinone-5(s)-carboxylate within Saussurea lappa.